Cas no 1185319-35-0 (N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride)

• Product Name: N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride
• CAS No: 1185319-35-0
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• CID: 1004251
• PubChem ID: 45787020
• Update Time: 2025-05-19

N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride
• N-(piperidin-3-ylmethyl)pyrazin-2-amine,hydrochloride
• Piperidin-3-ylmethyl-pyrazin-2-yl-amine hydrochloride
• DB-309185
• DTXSID20671554
• N-(Piperidin-3-ylmethyl)pyrazin-2-aminehydrochloride
• N-(piperidin-3-ylmethyl)pyrazin-2-amine;hydrochloride
• AKOS015941078
• Piperidin-3-ylMethyl-pyrazin-2-yl-aMine hydrochloride, 98+% C10H17ClN4, MW: 228.72
• N-(Piperidin-3-ylmethyl)pyrazin-2-amine hydrochloride
• N-[(Piperidin-3-yl)methyl]pyrazin-2-amine--hydrogen chloride (1/1)
• 1185319-35-0
• N-[(piperidin-3-yl)methyl]pyrazin-2-amine hydrochloride

• MDL： MFCD09607511
• Inchi： 1S/C10H16N4.ClH/c1-2-9(6-11-3-1)7-14-10-8-12-4-5-13-10;/h4-5,8-9,11H,1-3,6-7H2,(H,13,14);1H
• InChI Key： WTDSOCQAQDRYJN-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(CNC2C=NC=CN=2)C1

Computed Properties

• Exact Mass: 228.1141743g/mol
• Monoisotopic Mass: 228.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride

N-(3-Piperidinylmethyl)-2-pyrazinamine Hydrochloride (CAS 1185319-35-0): A Comprehensive Overview

N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride (CAS 1185319-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a piperidine moiety with a pyrazinamine group, serves as a valuable intermediate in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in central nervous system (CNS) drug development, enzyme inhibition studies, and receptor modulation.

The molecular formula of N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride is C10H16N4·HCl, with a molecular weight of 228.72 g/mol. Its structure features a piperidinylmethyl group attached to a pyrazinamine core, which contributes to its distinct physicochemical properties. The hydrochloride salt form enhances its solubility in aqueous solutions, making it particularly useful in in vitro and in vivo studies. Recent searches in scientific databases highlight growing interest in this compound's role in neuropharmacology and medicinal chemistry, especially concerning G-protein coupled receptors (GPCRs) and ion channel modulation.

In pharmaceutical applications, N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride has shown promise as a building block for CNS-active compounds. Its structural features resemble those of known neuromodulators and psychoactive substances, though it's important to note this compound itself is not classified as a controlled substance. Current research trends, as reflected in recent publication metrics, suggest particular interest in its potential for developing novel anxiolytics and cognitive enhancers. The scientific community continues to explore its structure-activity relationships (SAR) through various computational chemistry and molecular docking studies.

The synthesis of N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride typically involves multi-step organic reactions, with the final product characterized by techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). Quality control parameters for this compound include specifications for purity (typically ≥95% by HPLC), residual solvents, and heavy metal content. These stringent requirements reflect its importance in preclinical research and drug development pipelines.

From a commercial perspective, CAS 1185319-35-0 is available through specialized chemical suppliers and research chemical providers. Market analysis indicates steady demand from pharmaceutical companies, biotechnology firms, and academic research institutions. Current pricing trends reflect its status as a high-value research chemical, with costs varying based on quantity, purity, and supplier. The compound's patent landscape shows activity in several jurisdictions, particularly regarding its use in therapeutic formulations and diagnostic applications.

Safety considerations for handling N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Storage typically requires cool, dry conditions in tightly sealed containers to maintain stability. These precautions align with Good Laboratory Practice (GLP) standards and ensure the compound's integrity for research purposes.

Emerging research directions for N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride include investigations into its metabolic pathways and potential drug-drug interactions. Recent publications have explored its pharmacokinetic properties and blood-brain barrier permeability, key factors in CNS drug development. The compound's structure-optimization potential makes it a subject of interest in fragment-based drug design approaches, particularly for targets in neurodegenerative disorders and mood regulation.

For researchers seeking CAS 1185319-35-0, it's crucial to verify supplier credentials and request comprehensive certificates of analysis (CoA). The compound's applications in high-throughput screening and combinatorial chemistry require materials meeting strict quality assurance standards. Current industry best practices emphasize thorough characterization data including spectroscopic profiles and chromatographic purity documentation when procuring this material.

The future outlook for N-(3-Piperidinylmethyl)-2-pyrazinamine hydrochloride appears promising, with increasing research activity in neuropharmacology and drug discovery. Its versatile structure positions it as a valuable scaffold for developing next-generation therapeutics, particularly in areas addressing neurological conditions and psychiatric disorders. As scientific understanding of CNS targets advances, this compound will likely maintain its relevance in medicinal chemistry research and pharmaceutical innovation.